![molecular formula C22H26N2O4S B266858 (E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate](/img/structure/B266858.png)
(E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate, also known as MitoQ, is a synthetic compound that has been developed to target mitochondria, the powerhouses of cells. MitoQ is a derivative of coenzyme Q10 (CoQ10) and is designed to penetrate the mitochondrial membrane and act as an antioxidant, protecting the mitochondria from oxidative damage.
Mechanism of Action
(E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate acts as an antioxidant by scavenging ROS and preventing oxidative damage to mitochondrial DNA, proteins, and lipids. This compound also enhances mitochondrial function by improving the electron transport chain and ATP synthesis. Additionally, this compound has been shown to modulate signaling pathways involved in inflammation and cell death, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can reduce ROS levels, improve mitochondrial respiration, and prevent apoptosis. In vivo studies have shown that this compound can reduce oxidative stress, improve mitochondrial function, and protect against tissue damage in various disease models. This compound has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the advantages of (E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate is its ability to penetrate the mitochondrial membrane and target the mitochondria specifically. This allows for a more targeted approach to protecting the mitochondria from oxidative damage. However, one limitation of this compound is its relatively low water solubility, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which may limit its effectiveness in certain disease models.
Future Directions
There are many potential future directions for the research and development of (E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate. One area of interest is the use of this compound as a therapeutic agent in various disease models, including neurodegenerative diseases, cardiovascular diseases, and cancer. Additionally, there is interest in developing more water-soluble derivatives of this compound, which may improve its effectiveness in vivo. Another potential future direction is the use of this compound as a tool for studying mitochondrial function and oxidative stress in vitro. Overall, the potential applications of this compound in various scientific fields make it an exciting area of research and development.
Conclusion:
This compound is a synthetic compound that has been developed to target mitochondria and act as an antioxidant, protecting the mitochondria from oxidative damage. This compound has been extensively studied in various scientific fields and has been shown to have a wide range of biochemical and physiological effects. While there are limitations to the use of this compound, its potential applications in various disease models and as a tool for studying mitochondrial function make it an exciting area of research and development.
Synthesis Methods
(E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate is synthesized by modifying the structure of CoQ10, a naturally occurring antioxidant in the body. The synthesis of this compound involves the addition of a positively charged quaternary ammonium group to the CoQ10 molecule, which allows it to accumulate within the negatively charged mitochondrial membrane. This modification enables this compound to target and protect the mitochondria from oxidative damage.
Scientific Research Applications
(E)-{1-[3-(dimethylammonio)propyl]-4,5-dioxo-2-(thiophen-2-yl)pyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate has been extensively studied in various scientific fields, including biochemistry, pharmacology, and medicine. In vitro studies have demonstrated that this compound is a potent antioxidant and can protect mitochondria from oxidative damage induced by reactive oxygen species (ROS). In vivo studies have shown that this compound can improve mitochondrial function, reduce oxidative stress, and prevent cell death in various disease models, including Parkinson's disease, Alzheimer's disease, and heart disease.
properties
Molecular Formula |
C22H26N2O4S |
---|---|
Molecular Weight |
414.5 g/mol |
IUPAC Name |
(4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-5-thiophen-2-ylpyrrolidine-2,3-dione |
InChI |
InChI=1S/C22H26N2O4S/c1-14-13-15(8-9-16(14)28-4)20(25)18-19(17-7-5-12-29-17)24(22(27)21(18)26)11-6-10-23(2)3/h5,7-9,12-13,19,25H,6,10-11H2,1-4H3/b20-18+ |
InChI Key |
QUNLFNDFSRECDV-CZIZESTLSA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=CS3)/[O-])OC |
SMILES |
CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC=CS3)O)OC |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=CS3)[O-])OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.